Cas no 104182-09-4 (4,4-Dimethyl Retinoic Acid)

4,4-Dimethyl Retinoic Acid structure
4,4-Dimethyl Retinoic Acid structure
Product Name:4,4-Dimethyl Retinoic Acid
CAS No:104182-09-4
MF:C22H32O2
MW:328.488286972046
CID:170501
PubChem ID:101849851
Update Time:2024-11-03

4,4-Dimethyl Retinoic Acid Chemical and Physical Properties

Names and Identifiers

    • Retinoic acid,4,4-dimethyl-
    • 4,4-Dimethyl Retinoic Acid
    • SRI 5397-41X
    • 104182-09-4
    • (2E,4E,6E,8E)-3,7-dimethyl-9-(2,3,3,6,6-pentamethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
    • Inchi: 1S/C22H32O2/c1-16(9-8-10-17(2)15-20(23)24)11-12-19-18(3)21(4,5)13-14-22(19,6)7/h8-12,15H,13-14H2,1-7H3,(H,23,24)/b10-8+,12-11+,16-9+,17-15+
    • InChI Key: XRAHVFWRNAIIPG-ZYXNGHQDSA-N
    • SMILES: OC(/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)C(C)(C)CCC1(C)C)=O

Computed Properties

  • Exact Mass: 328.240230259g/mol
  • Monoisotopic Mass: 328.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 635
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.978±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (3.1E-3 g/L) (25 ºC),

4,4-Dimethyl Retinoic Acid Pricemore >>

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